Cas no 828270-64-0 (Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)-)

828270-64-0 structure
Product name:Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)-
Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)-
- 1-fluoro-3-methyl-2-methylsulfonylbenzene
- 1-Fluoro-2-(methanesulfonyl)-3-methylbenzene
- DTXSID20615993
- SCHEMBL17689094
- 828270-64-0
-
- Inchi: InChI=1S/C8H9FO2S/c1-6-4-3-5-7(9)8(6)12(2,10)11/h3-5H,1-2H3
- InChI Key: KFSIEPKBEWIIAY-UHFFFAOYSA-N
- SMILES: CC1=C(C(=CC=C1)F)S(=O)(=O)C
Computed Properties
- Exact Mass: 188.03072886g/mol
- Monoisotopic Mass: 188.03072886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.5Ų
Benzene, 1-fluoro-3-methyl-2-(methylsulfonyl)- Related Literature
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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